Cas no 55028-72-3 (Cloprostenol sodium salt)

• Product Name: Cloprostenol sodium salt
• CAS No: 55028-72-3
• MF: C₂₂H₂₈ClNaO₆
• MW: 446.896897315979
• MDL: MFCD05863539
• CID: 56684
• PubChem ID: 17756794
• Update Time: 2025-10-30

Cloprostenol sodium salt Chemical and Physical Properties

Names and Identifiers

• (+)-cloprostenol sodium
• 15-EPI CLOPROSTENOL
• 15(S)-CLOPROSTENOL
• 16-(3-CHLOROPHENOXY)-9,11,15R-TRIHYDROXY-17,18,19,20-TETRANORPROSTA-5Z,13E-DIEN-1-OIC ACID SODIUM SALT
• (+)-16-M-CHLOROPHENOXY TETRANOR PROSTAGLANDIN F2ALPHA SODIUM SALT
• 16-(M-CHLOROPHENOXY)-TETRANOR-PROSTAGLANDIN-F2ALPHA, SODIUM SALT
• (+/-)-9ALPHA,11ALPHA,15-TRIHYDROXY-16-(3-CHLOROPHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC ACID, SODIUM SALT
• (+/-)-9ALPHA,11ALPHA,15S-TRIHYDROXY-16-(3-CHLOROPHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC ACID
• (+)-9ALPHA,11ALPHA,15R-TRIHYDROXY-16-(3-CHLOROPHENOXY)-17,18,19,20-TETRANOR-PROSTA-5Z,13E-DIEN-1-OIC ACID, SODIUM SALT
• (5Z)-rel-Cloprostenol Sodium
• (+/-)-Cloprostenol sodium salt hydrate
• (±)-Cloprostenol sodium
• (±)-Cloprostenol sodium salt
• Cloprostenol (sodium salt)
• Cloprostenol Sodium
• Cloprostenol sodium salt
• Sodium [1alpha(Z),2beta(1E,3R*),3alpha,5alpha]-(+/-)-7-[2-[4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• Estrumate
• (+/-)-Cloprostenol sodium salt
• 81129I41BJ
• ICI 80996
• Estroplan
• C22H28ClNaO6
• (+)-CLOPROSTENOL SODIUM SALT
• Cloprostenol sodium [USAN:USP]
• Sodium (Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• CLOPROSTENOL Na
• D-Cloprostenol sodium salt
• Cloprostenol sodium, (+)-
• DSSTox_RID_81
• UNII-886SAV9675
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, monosodium salt, (5Z)-rel-
• Tox21_112261
• CLOPROSTENOL SODIUM (USP-RS)
• HMS3268J10
• AC-25916
• ICI-80996
• MLS000028831
• HMS3413C18
• Cloprostenol sodium [USAN]
• CLOPROSTENOL SODIUM [USP-RS]
• CAS-55028-72-3
• MFCD05863539
• AKOS024457034
• Estrumate, Heifex
• Sodium (1alpha(Z),2beta(1E,3R*),3alpha,5alpha)-(1)-7-(2-(4-(3-chlorophenoxy)-3-hydroxybut-1-enyl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• CLOPROSTENOL SODIUM (USP IMPURITY)
• EX-A1351
• CLOPROSTENOL SODIUM [USP MONOGRAPH]
• CLOPROSTENOL SODIUM [USP IMPURITY]
• 62561-03-9
• NCGC00165774-02
• AC-6102
• UNII-81129I41BJ
• 5-HEPTENOIC ACID, 7-(2-(4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-, (1A(Z),2B(1E,3R*),3.ALPHA.,5.ALPHA.)-, SODIUM SALT, (+/-)-
• NCGC00159550-01
• AT39750
• 16-(m-Chlorophenoxy)-tetranor- prostaglandin F2alpha,sodium salt
• 5-Heptenoic acid, 7-((1R,2R,3R,5S)-2-((1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-buten-1-yl)-3,5-dihydroxycyclopentyl)-, sodium salt (1:1), (5Z)-
• J-524252
• 886SAV9675
• (+)-Cloprostenol (sodium salt)
• SCHEMBL28242
• D-Cloprostenol sodium
• 5-Heptenoic acid, 7-(2-(4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, (1alpha(Z),2beta(1E,3R*),3alpha,5alpha)-, sodium salt, (+-)-
• CLOPROSTENOL SODIUM (USP MONOGRAPH)
• Cloprostenol Monosodium Salt
• estroPLAN Injection
• DTXSID1046500
• AMY30120
• (+-)-Sodium (Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(m-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-5-heptenoate
• AKOS015967190
• sodium;(Z)-7-[(1R,2R,3R,5S)-2-[(E,3R)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• CLOPROSTENOL SODIUM (MART.)
• A850969
• SYNCHSURE
• EINECS 259-439-3
• (5Z)-rel-7-[(1R,2R,3R,5S)-2-[(1E,3R)-4-(3-chlorophenoxy)-3-hydroxy-1-butenyl]-3,5-dihydroxycyclopentyl]-5-heptenoic acid monosodium salt
• ICI 80,996
• Sodium(Z)-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• CLOPROSTENOL SODIUM [GREEN BOOK]
• 5-HEPTENOIC ACID, 7-((1R,2R,3R,5S)-2-((1E,3S)-4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTEN-1-Y))-3,5-DIHYDROXYCYCLOPENTYL)-, SODIUM SALT (1:1),(5Z)-REL-
• J-524247
• (+/-)-SODIUM (Z)-7-((1R*,2R*,3R*,5S*)-2-((E)-(3R*)-4-(M-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-5-HEPTENOATE
• Sodium;(Z)-7-[(1S,2S,3S,5R)-2-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoate
• HMS1361O21
• 5-Heptenoic acid, 7-(2-(4-(3-chlorophenoxy)-3-hydroxy-1-butenyl)-3,5-dihydroxycyclopentyl)-, monosodium salt, (1alpha(Z),2beta(1E,3R*),3alpha,5alpha)-(+-)-
• Salt, Cloprostenol Monosodium
• BML2-G09
• SMR000058871
• 5-HEPTENOIC ACID, 7-(2-(4-(3-CHLOROPHENOXY)-3-HYDROXY-1-BUTENYL)-3,5-DIHYDROXYCYCLOPENTYL)-, (1A(Z),2B(1E,3R*),3alpha,5alpha)-, SODIUM SALT, (+/-)-
• Sodium (Z)-rel-7-((1R,2R,3R,5S)-2-((R,E)-4-(3-chlorophenoxy)-3-hydroxybut-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• Sodium, Cloprostenol
• CLOPROSTENOL SODIUM [MART.]
• HMS2235O09
• Monosodium Salt, Cloprostenol
• (+/-)-16-(3-Chlorophenoxy)-9,11,15R-trihydroxy-17,18,19,20-tetranorprosta-5Z,13E-dien-1-oic acid sodium salt hydrate
• Planate
• CHEMBL1520583
• Sodium (E)-7-((1R,2R,3R,5S)-2-((R,E)-3-(3-Chlorophenoxy)-3-hydroxyprop-1-en-1-yl)-3,5-dihydroxycyclopentyl)hept-5-enoate
• (+)-16-m-chlorophenoxy tetranor PGF2alpha
• Sodium cloprostenol
• DTXCID9026500
• 55028-72-3
• (+)-Cloprostenol (sodium)
• HY-107381A
• IFEJLMHZNQJGQU-KXXGZHCCSA-M
• CS-0133632
• GLXC-25424

• MDL： MFCD05863539
• Inchi： 1S/C22H29ClO6.Na/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28;/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28);/q;+1/p-1/b3-1-,11-10+;/t16-,18-,19-,20+,21-;/m1./s1
• InChI Key： IFEJLMHZNQJGQU-KXXGZHCCSA-M
• SMILES： ClC1=CC=CC(=C1)OC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)[O-])O)O)O.[Na+]

Computed Properties

• Exact Mass: 446.14700
• Monoisotopic Mass: 446.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: 白色至近乎于白色,吸湿的粉末
• Melting Point: 68-70 ºC
• Boiling Point: 628°C at 760 mmHg
• Flash Point: 333.6ºC
• Solubility: H2O: >10 mg/mL
• PSA: 110.05000
• LogP: 1.86030

Cloprostenol sodium salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261; P272; P280; P302+P352; P321; P333+P313; P363; P501
• WGK Germany：3
• Hazard Category Code： R60;R22;R36/37/38
• Safety Instruction： S53-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S53-S26-S36/37/39-S45
• Risk Phrases：R60; R22; R36/37/38
• Storage Condition：4°C, sealed storage, away from moisture

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Cloprostenol sodium salt

Recent Advances in Cloprostenol Sodium Salt (55028-72-3) Research: A Comprehensive Review

Cloprostenol sodium salt (CAS: 55028-72-3), a synthetic prostaglandin analog, has garnered significant attention in the fields of veterinary medicine, reproductive biology, and pharmaceutical development. This compound, known for its potent luteolytic and uterotonic effects, is widely used to regulate estrous cycles in livestock and manage reproductive disorders. Recent studies have expanded its applications, exploring novel therapeutic potentials and mechanisms of action. This research briefing synthesizes the latest findings on Cloprostenol sodium salt, focusing on its pharmacological properties, clinical applications, and emerging research trends.

A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics investigated the pharmacokinetics of Cloprostenol sodium salt in dairy cattle. The research demonstrated that the compound exhibits rapid absorption and a short half-life, making it ideal for synchronized breeding programs. Additionally, the study highlighted its high bioavailability when administered intramuscularly, with peak plasma concentrations achieved within 30 minutes. These findings underscore the compound's efficiency in large-scale agricultural applications, where timely and precise reproductive management is critical.

In the realm of human medicine, Cloprostenol sodium salt has been explored for its potential in treating glaucoma. A groundbreaking 2024 study in Experimental Eye Research revealed that the compound significantly reduces intraocular pressure (IOP) by enhancing aqueous humor outflow. The researchers employed in vitro models of human trabecular meshwork cells, demonstrating that Cloprostenol sodium salt modulates cytoskeletal dynamics and extracellular matrix remodeling. These results suggest a promising avenue for developing next-generation antiglaucoma therapies, particularly for patients resistant to conventional prostaglandin analogs.

Recent advancements in drug delivery systems have also incorporated Cloprostenol sodium salt. A team from MIT developed a biodegradable nanoparticle formulation that enables sustained release of the compound over 14 days, as reported in ACS Nano (2024). This innovation addresses the challenge of frequent dosing in veterinary applications, potentially reducing labor costs and improving animal welfare. The nanoparticles demonstrated excellent stability and targeted delivery to uterine tissues in swine models, achieving a 92% synchronization rate compared to 78% with traditional injections.

Ongoing clinical trials are evaluating the safety and efficacy of Cloprostenol sodium salt in novel contexts. A Phase II trial (NCT05678922) is currently investigating its use for postpartum hemorrhage in low-resource settings, leveraging its potent uterotonic effects at lower doses than currently available options. Preliminary results presented at the 2024 World Congress of Gynecology and Obstetrics showed a 40% reduction in blood loss compared to oxytocin, with fewer adverse effects. This could revolutionize maternal healthcare in developing countries where access to refrigeration-stable alternatives is limited.

From a chemical perspective, recent spectroscopic analyses have provided new insights into the molecular interactions of Cloprostenol sodium salt. Nuclear magnetic resonance (NMR) studies published in Steroids (2024) elucidated its binding affinity for FP prostaglandin receptors, revealing a unique conformational change upon receptor engagement that explains its enhanced potency over natural prostaglandins. These structural insights are informing the design of next-generation analogs with improved selectivity and reduced side effects.

In conclusion, Cloprostenol sodium salt (55028-72-3) continues to demonstrate remarkable versatility across multiple therapeutic domains. The convergence of pharmacological research, advanced delivery technologies, and structural biology is unlocking new possibilities for this established compound. Future research directions may include exploring its anti-inflammatory properties in chronic diseases and developing combination therapies with other reproductive hormones. As these studies progress, Cloprostenol sodium salt remains a valuable tool for both animal health and potential human medical applications.